Cas no 2418729-99-2 (3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide)

• Product Name: 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide
• CAS No: 2418729-99-2
• MF: C₁₈H₂₂ClN₃O₃
• MW: 363.838583469391
• MDL: MFCD32702527
• CID: 5679078
• PubChem ID: 165703977
• Update Time: 2025-05-20

3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26675156
• 2418729-99-2
• 3-amino-N-{[1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-yl]methyl}propanamide
• 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide

• MDL： MFCD32702527
• Inchi： 1S/C18H22ClN3O3/c19-13-4-5-15-12(9-13)10-16(25-15)18(24)22-8-2-1-3-14(22)11-21-17(23)6-7-20/h4-5,9-10,14H,1-3,6-8,11,20H2,(H,21,23)
• InChI Key： IJUJKOVCXAUDQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(N1CCCCC1CNC(CCN)=O)=O)O2

Computed Properties

• Exact Mass: 363.1349693g/mol
• Monoisotopic Mass: 363.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.6Ų

Additional information on 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide

3-Amino-N-{1-(5-Chloro-1-Benzofuran-2-Carbonyl)Piperidin-2-Ylmethyl}Propanamide: A Comprehensive Overview

3-Amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide, identified by the CAS registry number 2418729-99-2, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties, making it a subject of extensive research in recent years.

The molecular structure of this compound is characterized by a piperidine ring, which is a six-membered saturated ring containing one nitrogen atom. The piperidine moiety is further substituted at the 2-position with a methyl group attached to an amide functional group. The amide group is connected to a propanamide chain, which introduces additional flexibility and potential for bioavailability optimization. The benzofuran ring, a fused bicyclic structure consisting of a benzene ring and a furan ring, adds aromaticity and electronic complexity to the molecule.

One of the most notable features of this compound is the presence of a chlorine substituent at the 5-position of the benzofuran ring. This substitution pattern significantly influences the electronic properties of the molecule, potentially enhancing its ability to interact with biological targets such as enzymes or receptors. Recent studies have demonstrated that such substitutions can improve drug-like properties, including solubility and permeability, which are critical for effective drug delivery.

The synthesis of 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the benzofuran ring through cyclization reactions, followed by substitution reactions to introduce the chlorine atom and other functional groups. The final step typically involves amide bond formation, which links the piperidine and propanamide moieties together.

In terms of pharmacological activity, this compound has shown promise in preclinical studies as a potential therapeutic agent for various disease states. For instance, research has highlighted its ability to modulate enzyme activity, particularly in pathways associated with inflammation and neurodegenerative diseases. The compound's interaction with key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX) has been extensively studied, with results suggesting that it may possess anti-inflammatory properties comparable to existing drugs in this class.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity towards specific protein targets, further validating its potential as a drug candidate. For example, simulations have shown that the compound can effectively bind to the active site of certain kinases, suggesting its role in kinase inhibition—a critical mechanism for treating cancer and other proliferative diseases.

The development of 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-ylmethyl}propanamide also underscores the importance of structure-based drug design in modern pharmaceutical research. By leveraging computational tools and experimental techniques, scientists can optimize molecular structures to enhance potency, selectivity, and safety profiles.

In conclusion, CAS No. 2418729-99-2, or 3-amino-N-{1-(5-chloro-1-benzofuran-2-carbonyl)piperidin-2-y lmethyl}propanamide, represents a significant advancement in medicinal chemistry due to its unique structure and promising pharmacological properties. As research continues to uncover its full potential, this compound holds great promise for contributing to the development of novel therapeutic agents in various therapeutic areas.